(3S)-3-methyl-4-[3-(4-methylphenyl)-1H-pyrazole-5-carbonyl]-1,4-diazepan-2-one

• IUPAC Name: (3S)-3-methyl-4-[3-(4-methylphenyl)-1H-pyrazole-5-carbonyl]-1,4-diazepan-2-one
• InChI: InChI=1S/C17H20N4O2/c1-11-4-6-13(7-5-11)14-10-15(20-19-14)17(23)21-9-3-8-18-16(22)12(21)2/h4-7,10,12H,3,8-9H2,1-2H3,(H,18,22)(H,19,20)/t12-/m0/s1
• InChI Key: BGDBKCGXGYFHOI-LBPRGKRZSA-N
• Canonical SMILES: CC1C(=O)NCCCN1C(=O)C2=CC(=NN2)C3=CC=C(C=C3)C
• Isomeric SMILES: C[C@H]1C(=O)NCCCN1C(=O)C2=CC(=NN2)C3=CC=C(C=C3)C
• Molecular Formula: C17H20N4O2
• Molecular Weight: 312.37 g/mol

Description

(3S)-3-methyl-4-[3-(4-methylphenyl)-1H-pyrazole-5-carbonyl]-1,4-diazepan-2-one, also known as MPDL3280A, is a small molecule drug that has been developed as an immune checkpoint inhibitor for the treatment of cancer. The drug is designed to block the programmed death-ligand 1 (PD-L1) pathway, which is a mechanism that cancer cells use to evade the immune system.

Mechanism of Action

(3S)-3-methyl-4-[3-(4-methylphenyl)-1H-pyrazole-5-carbonyl]-1,4-diazepan-2-one works by blocking the PD-L1 pathway, which is a mechanism that cancer cells use to evade the immune system. PD-L1 is a protein that is expressed on the surface of cancer cells, and it binds to a receptor called PD-1 on the surface of immune cells, such as T cells. This interaction inhibits the activity of the immune cells, allowing the cancer cells to evade detection and attack. This compound binds to PD-L1, preventing it from interacting with PD-1 and thereby allowing the immune cells to attack the cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In preclinical studies, the drug has been shown to increase the activity of T cells and other immune cells, leading to increased tumor cell death. Additionally, the drug has been shown to decrease the number of regulatory T cells, which are immune cells that can suppress the activity of other immune cells.

Advantages and Limitations for Lab Experiments

One advantage of (3S)-3-methyl-4-[3-(4-methylphenyl)-1H-pyrazole-5-carbonyl]-1,4-diazepan-2-one for lab experiments is that it has a well-defined mechanism of action, which allows researchers to study the drug's effects on the immune system and cancer cells in a more targeted and specific way. Additionally, the drug has been extensively studied in preclinical and clinical trials, providing a wealth of data and information for researchers to draw upon. However, one limitation of this compound for lab experiments is that it may not be effective in all types of cancer, and its effects may vary depending on the specific cancer type and stage.

Future Directions

There are several future directions for research on (3S)-3-methyl-4-[3-(4-methylphenyl)-1H-pyrazole-5-carbonyl]-1,4-diazepan-2-one. One area of research is the development of combination therapies that can enhance the drug's effectiveness. For example, this compound has been shown to be more effective in combination with other immune checkpoint inhibitors, such as anti-CTLA-4 antibodies. Another area of research is the identification of biomarkers that can predict which patients are most likely to respond to the drug. This could help to personalize treatment and improve patient outcomes. Additionally, further research is needed to better understand the drug's effects on the immune system and cancer cells, as well as its potential long-term side effects.

Synthesis Methods

The synthesis of (3S)-3-methyl-4-[3-(4-methylphenyl)-1H-pyrazole-5-carbonyl]-1,4-diazepan-2-one involves several steps. The first step is the preparation of the pyrazole-5-carboxylic acid derivative, which is then coupled with the 3-amino-4-methylbenzoic acid to form the pyrazole-5-carbonyl-4-methylbenzoic acid. This intermediate is then converted to the corresponding acid chloride, which is reacted with the 3S-amino-4-methylpiperidine to form the final product, this compound.

Scientific Research Applications

(3S)-3-methyl-4-[3-(4-methylphenyl)-1H-pyrazole-5-carbonyl]-1,4-diazepan-2-one has been extensively studied in preclinical and clinical trials for the treatment of various types of cancer, including lung cancer, bladder cancer, breast cancer, and melanoma. The drug has shown promising results in early-phase clinical trials, with some patients experiencing significant tumor shrinkage and prolonged survival.